Cas no 2679811-77-7 (ethyl (2S)-2-amino-5-(aminooxy)pentanoate)

• Product Name: ethyl (2S)-2-amino-5-(aminooxy)pentanoate
• CAS No: 2679811-77-7
• MF: C₇H₁₆N₂O₃
• MW: 176.213541984558
• CID: 5642958
• PubChem ID: 165910388
• Update Time: 2025-08-05

ethyl (2S)-2-amino-5-(aminooxy)pentanoate Chemical and Physical Properties

Names and Identifiers

• 2679811-77-7
• EN300-28271242
• ethyl (2S)-2-amino-5-(aminooxy)pentanoate

• Inchi： 1S/C7H16N2O3/c1-2-11-7(10)6(8)4-3-5-12-9/h6H,2-5,8-9H2,1H3/t6-/m0/s1
• InChI Key： UVEVRUQTCVLMHV-LURJTMIESA-N
• SMILES： O(CC)C([C@H](CCCON)N)=O

Computed Properties

• Exact Mass: 176.11609238g/mol
• Monoisotopic Mass: 176.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 87.6Ų

Additional information on ethyl (2S)-2-amino-5-(aminooxy)pentanoate

Ethyl (2S)-2-Amino-5-(Aminooxy)pentanoate (CAS No. 2679811-77-7): A Comprehensive Overview

Ethyl (2S)-2-amino-5-(aminooxy)pentanoate (CAS No. 2679811-77-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ethyl (S)-2-amino-5-(aminooxy)pentanoate, is a chiral amino acid derivative that has garnered attention for its potential in the development of novel therapeutics and as a building block in organic synthesis.

The structure of ethyl (2S)-2-amino-5-(aminooxy)pentanoate is characterized by a five-carbon backbone with an amino group and an aminooxy group attached to the second and fifth carbon atoms, respectively. The presence of the ethyl ester group at the carboxylic acid position adds to its chemical versatility and reactivity. The chiral center at the second carbon atom imparts optical activity, making this compound valuable for asymmetric synthesis and enantioselective reactions.

Recent research has highlighted the potential of ethyl (2S)-2-amino-5-(aminooxy)pentanoate in various biological and medicinal applications. One notable area of interest is its use as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. Ethyl (2S)-2-amino-5-(aminooxy)pentanoate can be designed to release active therapeutic agents upon enzymatic cleavage, enhancing drug delivery and bioavailability.

In the context of drug discovery, this compound has shown promise as a scaffold for the development of new drugs targeting specific biological pathways. For instance, studies have explored its potential in modulating enzymes involved in metabolic disorders, such as diabetes and obesity. The ability to fine-tune the chemical structure of ethyl (2S)-2-amino-5-(aminooxy)pentanoate allows researchers to optimize its pharmacological properties, including solubility, stability, and target specificity.

Moreover, ethyl (2S)-2-amino-5-(aminooxy)pentanoate has been investigated for its role in peptide synthesis. Peptides are essential biomolecules with diverse functions in cellular processes, and their synthesis often requires precise control over chirality and functional group placement. The chiral nature of ethyl (2S)-2-amino-5-(aminooxy)pentanoate makes it an ideal starting material for synthesizing complex peptides with high enantiomeric purity.

The synthesis of ethyl (2S)-2-amino-5-(aminooxy)pentanoate typically involves multi-step processes that ensure high yields and purity. One common approach is the condensation of L-leucine with an appropriate aminooxy reagent, followed by esterification to form the ethyl ester. Advances in synthetic methodologies have led to more efficient and environmentally friendly routes, reducing waste and improving overall process sustainability.

In terms of safety, ethyl (2S)-2-amino-5-(aminooxy)pentanoate is generally considered safe for laboratory use when proper handling protocols are followed. However, like any chemical compound, it should be stored and handled with care to prevent exposure to skin or inhalation. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures.

The market for ethyl (2S)-2-amino-5-(aminooxy)pentanoate is growing due to its increasing demand in pharmaceutical research and development. Key players in the industry are investing in research to explore new applications and improve production methods. This compound's versatility and potential for innovation make it an attractive target for both academic researchers and commercial entities.

In conclusion, ethyl (2S)-2-amino-5-(aminooxy)pentanoate (CAS No. 2679811-77-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure, chiral properties, and synthetic versatility make it a valuable tool for developing new therapeutics and advancing our understanding of biological systems. As research continues to uncover new applications, this compound is likely to play an increasingly important role in the future of drug discovery and development.